Integerrimine N-oxide

• IUPAC Name: (1R,4E,6R,7R,17R)-4-ethylidene-7-hydroxy-6,7-dimethyl-14-oxido-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
• InChI: InChI=1S/C18H25NO6/c1-4-12-9-11(2)18(3,22)17(21)24-10-13-5-7-19(23)8-6-14(15(13)19)25-16(12)20/h4-5,11,14-15,22H,6-10H2,1-3H3/b12-4+/t11-,14-,15-,18-,19?/m1/s1
• InChI Key: PLGBHVNNYDZWGZ-NRTYDQPPSA-N
• Canonical SMILES: CC=C1CC(C(C(=O)OCC2=CC[N+]3(C2C(CC3)OC1=O)[O-])(C)O)C
• Isomeric SMILES: C/C=C/1\C[C@H]([C@@](C(=O)OCC2=CC[N+]3([C@H]2[C@@H](CC3)OC1=O)[O-])(C)O)C
• Molecular Formula: C18H25NO6
• Molecular Weight: 351.4 g/mol
• CAS RN: 85955-28-8

Description

Integerrimine N-oxide is the main pyrrolizidine alkaloid found in the butanolic residue (BR) of Senecio brasiliensis. Prenatal exposure to integerrimine N-oxide has been reported to induce maternal toxicity, impairment of maternal care, and delays in physical and behavioral development of the offspring.

Molecular Structure Analysis

The molecular formula of Integerrimine N-oxide is C18H25NO6. Its molecular weight is 351.39. The structure includes a pyrrolizidine ring, which is common in this class of alkaloids.

Scientific Research Applications

Immunological Effects in Rats

Integerrimine N-oxide, derived from Senecio brasiliensis, was studied for its potential immunotoxic effects. The study found that integerrimine N-oxide can impair body weight gain, affect blood cell counts, and reduce T cell proliferative activity in rats, but did not significantly impact neutrophil activities, lymphocytes phenotyping, and immune responses (Elias et al., 2011).

Prenatal Exposure Effects

Research on prenatal exposure to integerrimine N-oxide revealed that it can lead to maternal toxicity, impair maternal behavior and aggressive maternal behavior, and delay physical and behavioral development in offspring rats (Sandini et al., 2014). Another study indicated that such prenatal exposure can also alter behavior and neurotransmitter levels in the striatum in adulthood (Sandini et al., 2015).

Role in Insect Chemical Defense

Integerrimine N-oxide plays a role in the chemical defense of Arctiidae moths and Danainae and Ithomiinae butterflies against predators like the orb-weaving spider Nephila clavipes. The substance helps these insects to escape from the spider's web unharmed (Silva & Trigo, 2002).

Other Studies and Applications

• Defensive Chemistry: Integerrimine N-oxide is identified as a strong insect antifeedant, supporting its role in plant defense (Reina et al., 2001).
• Diversity in Plants: A study highlighted the diversity and distribution of pyrrolizidine alkaloids, including integerrimine N-oxide, in various plant species (Prada et al., 2020).

Safety and Hazards

The safety data sheet for Integerrimine N-oxide suggests that it should be handled with care. In case of contact with eyes or skin, it is recommended to flush with plenty of water. If ingested or inhaled, medical attention should be sought immediately.

Mechanism of Action

Target of Action

Integerrimine N-oxide is a pyrrolizidine alkaloid found in the butanolic residue (BR) of Senecio brasiliensis The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

It is known that prenatal exposure to this compound can induce maternal toxicity, impairment of maternal care, and delays in physical and behavioral development of the offspring . The specific interactions between Integerrimine N-oxide and its targets that lead to these effects are yet to be elucidated.

Result of Action

As mentioned earlier, prenatal exposure to Integerrimine N-oxide has been shown to induce maternal toxicity, impair maternal care, and delay physical and behavioral development in offspring

Q & A

Q1: What are the insecticidal properties of Integerrimine N-oxide?

A: While Integerrimine N-oxide itself has not been extensively studied for its insecticidal properties, research suggests that its parent compound, Integerrimine, and other pyrrolizidine alkaloids like seneciphylline exhibit insecticidal effects. Seneciphylline, in particular, showed high effectiveness against greenhouse whitefly eggs. [] This suggests that Integerrimine N-oxide, as a pyrrolizidine alkaloid, might possess similar insecticidal potential, though further research is needed to confirm this.

Q2: What are the potential toxicological effects of prenatal exposure to Integerrimine N-oxide?

A: Research indicates that prenatal exposure to Integerrimine N-oxide can have detrimental effects on offspring development. Studies in rats have shown that such exposure can impair maternal care and negatively impact the physical and behavioral development of the offspring. [] Further research is crucial to understand the specific mechanisms of toxicity and potential long-term consequences of prenatal Integerrimine N-oxide exposure.